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(E)-[1-[3-(Dimethylazaniumyl)propyl]-4,5-dioxo-2-(3-propoxyphenyl)pyrrolidin-3-ylidene]-phenylmethanolate (E)-[1-[3-(Dimethylazaniumyl)propyl]-4,5-dioxo-2-(3-propoxyphenyl)pyrrolidin-3-ylidene]-phenylmethanolate
Brand Name: Vulcanchem
CAS No.: 613220-42-1
VCID: VC0357082
InChI: InChI=1S/C25H30N2O4/c1-4-16-31-20-13-8-12-19(17-20)22-21(23(28)18-10-6-5-7-11-18)24(29)25(30)27(22)15-9-14-26(2)3/h5-8,10-13,17,22,28H,4,9,14-16H2,1-3H3/b23-21+
SMILES: CCCOC1=CC=CC(=C1)C2C(=C(C3=CC=CC=C3)O)C(=O)C(=O)N2CCCN(C)C
Molecular Formula: C25H30N2O4
Molecular Weight: 422.5g/mol

(E)-[1-[3-(Dimethylazaniumyl)propyl]-4,5-dioxo-2-(3-propoxyphenyl)pyrrolidin-3-ylidene]-phenylmethanolate

CAS No.: 613220-42-1

Main Products

VCID: VC0357082

Molecular Formula: C25H30N2O4

Molecular Weight: 422.5g/mol

(E)-[1-[3-(Dimethylazaniumyl)propyl]-4,5-dioxo-2-(3-propoxyphenyl)pyrrolidin-3-ylidene]-phenylmethanolate - 613220-42-1

CAS No. 613220-42-1
Product Name (E)-[1-[3-(Dimethylazaniumyl)propyl]-4,5-dioxo-2-(3-propoxyphenyl)pyrrolidin-3-ylidene]-phenylmethanolate
Molecular Formula C25H30N2O4
Molecular Weight 422.5g/mol
IUPAC Name (4E)-1-[3-(dimethylamino)propyl]-4-[hydroxy(phenyl)methylidene]-5-(3-propoxyphenyl)pyrrolidine-2,3-dione
Standard InChI InChI=1S/C25H30N2O4/c1-4-16-31-20-13-8-12-19(17-20)22-21(23(28)18-10-6-5-7-11-18)24(29)25(30)27(22)15-9-14-26(2)3/h5-8,10-13,17,22,28H,4,9,14-16H2,1-3H3/b23-21+
Standard InChIKey HEWYTMAZMBQJFQ-XTQSDGFTSA-N
Isomeric SMILES CCCOC1=CC=CC(=C1)C2/C(=C(/C3=CC=CC=C3)\[O-])/C(=O)C(=O)N2CCC[NH+](C)C
SMILES CCCOC1=CC=CC(=C1)C2C(=C(C3=CC=CC=C3)O)C(=O)C(=O)N2CCCN(C)C
Canonical SMILES CCCOC1=CC=CC(=C1)C2C(=C(C3=CC=CC=C3)[O-])C(=O)C(=O)N2CCC[NH+](C)C
PubChem Compound 5936407
Last Modified Nov 11 2021
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